Cas no 2137135-38-5 ((1R)-1-(4-methyl-1,2,3-thiadiazol-5-yl)ethan-1-amine)

• Product Name: (1R)-1-(4-methyl-1,2,3-thiadiazol-5-yl)ethan-1-amine
• CAS No: 2137135-38-5
• MF: C₅H₉N₃S
• MW: 143.210058927536
• MDL: MFCD31590118
• CID: 5608972
• PubChem ID: 96733423
• Update Time: 2025-06-15

(1R)-1-(4-methyl-1,2,3-thiadiazol-5-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2137135-38-5
• (1R)-1-(4-methyl-1,2,3-thiadiazol-5-yl)ethan-1-amine
• EN300-843170

• MDL： MFCD31590118
• Inchi： 1S/C5H9N3S/c1-3(6)5-4(2)7-8-9-5/h3H,6H2,1-2H3/t3-/m1/s1
• InChI Key： XFXDDFKGZDTHRB-GSVOUGTGSA-N
• SMILES： S1C(=C(C)N=N1)[C@@H](C)N

Computed Properties

• Exact Mass: 143.05171847g/mol
• Monoisotopic Mass: 143.05171847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 98.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 80Ų

Additional information on (1R)-1-(4-methyl-1,2,3-thiadiazol-5-yl)ethan-1-amine

Research Briefing on (1R)-1-(4-methyl-1,2,3-thiadiazol-5-yl)ethan-1-amine (CAS: 2137135-38-5): Recent Advances and Applications

The compound (1R)-1-(4-methyl-1,2,3-thiadiazol-5-yl)ethan-1-amine (CAS: 2137135-38-5) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This chiral amine derivative, featuring a 4-methyl-1,2,3-thiadiazole moiety, has demonstrated promising biological activities and synthetic utility. Recent studies have explored its potential as a building block for drug discovery, particularly in the development of novel antiviral and antibacterial agents.

Structural analysis reveals that the compound's stereochemistry plays a crucial role in its biological interactions. The (R)-configuration at the chiral center has shown enhanced binding affinity to certain biological targets compared to its (S)-enantiomer. Computational docking studies published in 2023 suggest that this compound can serve as a versatile scaffold for designing inhibitors of microbial enzymes, particularly those involved in nucleotide biosynthesis pathways.

In synthetic chemistry applications, researchers have developed improved asymmetric synthesis routes for this compound, achieving enantiomeric excesses greater than 99%. A 2024 publication in the Journal of Medicinal Chemistry reported a novel biocatalytic approach using engineered aminotransferases, which significantly improved the yield and purity of the desired (R)-enantiomer while reducing production costs compared to traditional chemical methods.

Pharmacological investigations have identified several promising derivatives of (1R)-1-(4-methyl-1,2,3-thiadiazol-5-yl)ethan-1-amine with antimicrobial activity. Structure-activity relationship studies indicate that modifications at the amine group while preserving the thiadiazole core can lead to compounds with selective activity against drug-resistant bacterial strains. Notably, some analogs have shown potent inhibition of bacterial DNA gyrase with minimal cytotoxicity against mammalian cells.

The compound's mechanism of action appears to involve multiple pathways. Recent proteomics studies suggest it may interfere with bacterial quorum sensing systems in addition to its primary enzymatic inhibition effects. This dual mechanism could potentially delay the development of resistance, making it an attractive candidate for further development as an antibacterial agent.

Current research directions include exploring the compound's potential in antiviral applications, particularly against RNA viruses. Preliminary in vitro studies have demonstrated activity against certain coronaviruses, though the exact molecular targets remain under investigation. Researchers are also examining its use as a chiral auxiliary in asymmetric synthesis and as a ligand for transition metal catalysts in pharmaceutical manufacturing.

From a drug development perspective, the compound exhibits favorable physicochemical properties, including good solubility and stability under physiological conditions. Recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling indicates acceptable pharmacokinetic parameters, though further optimization may be required to improve oral bioavailability.

Several pharmaceutical companies have included derivatives of (1R)-1-(4-methyl-1,2,3-thiadiazol-5-yl)ethan-1-amine in their preclinical pipelines, targeting both infectious diseases and other therapeutic areas. The compound's versatility and the growing understanding of its biological activities suggest it will remain an important focus of chemical biology research in the coming years.